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Compound of Interest

Compound Name:
(4-Bromopyridin-2-

yl)methanamine hydrochloride

Cat. No.: B1374785 Get Quote

An In-Depth Technical Guide to (4-Bromopyridin-2-yl)methanamine Hydrochloride: A

Strategic Building Block in Modern Drug Discovery

Executive Summary
(4-Bromopyridin-2-yl)methanamine hydrochloride is a pivotal heterocyclic building block in

medicinal chemistry and pharmaceutical development. Its strategic value stems from a unique

trifecta of structural features: a pyridine core, a reactive bromine substituent, and a versatile

aminomethyl group. This guide provides an in-depth analysis of its chemical properties, a

detailed examination of its synthetic pathways, and a comprehensive overview of its

applications as a strategic intermediate in the design of novel therapeutic agents. The content

herein is tailored for researchers, scientists, and drug development professionals, offering field-

proven insights and robust, verifiable protocols to empower innovation in organic synthesis and

drug discovery.

Molecular Overview and Physicochemical
Properties
The utility of any chemical intermediate begins with a thorough understanding of its

fundamental properties. (4-Bromopyridin-2-yl)methanamine hydrochloride is a salt, which

often enhances stability and simplifies handling compared to its free base form. The key
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structural features—a nucleophilic amine and a bromine atom positioned for cross-coupling

reactions—are the cornerstones of its synthetic versatility.[1]

Chemical Structure and Identifiers
The compound consists of a pyridine ring substituted at the 4-position with a bromine atom and

at the 2-position with a methanamine group, which is protonated to form the hydrochloride salt.

Caption: Chemical structure of (4-Bromopyridin-2-yl)methanamine hydrochloride.

Key Physicochemical Data
The following table summarizes the essential properties of this compound.

Property Value Reference(s)

CAS Number 1001414-95-4 [2]

Molecular Formula C₆H₇BrN₂·HCl [2]

Molecular Weight 223.50 g/mol [2]

Appearance Off-white to light yellow solid [3][4]

Purity Typically ≥95% [5]

SMILES Code Cl.NCC1C=C(Br)C=CN=1 [2]

InChI Key

InChI=1S/C6H7BrN2.ClH/c7-5-

1-2-9-6(3-5)4-8;/h1-

3H,4,8H2;1H

[2]

The Synthetic Keystone: Reactivity and Rationale
The strategic importance of (4-Bromopyridin-2-yl)methanamine lies in its predictable and

versatile reactivity, which allows for sequential or orthogonal functionalization. This dual

reactivity is the primary reason for its widespread use in the construction of complex molecular

scaffolds for drug discovery.[1][6]
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The Bromo Group (C4-Position): The bromine atom is an excellent handle for metal-

catalyzed cross-coupling reactions.[1] This enables the efficient formation of carbon-carbon

(e.g., Suzuki, Stille, Sonogashira reactions) and carbon-heteroatom (e.g., Buchwald-Hartwig

amination) bonds. Its position on the pyridine ring influences the electronic properties of the

scaffold.

The Aminomethyl Group (C2-Position): The primary amine is a potent nucleophile, readily

participating in reactions such as amidation, sulfonylation, and reductive amination. This

allows for the introduction of a wide array of side chains and functional groups, which is

critical for exploring structure-activity relationships (SAR).[1]
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(4-Bromopyridin-2-yl)methanamine
Scaffold

Bromo Group (C4)

 Cross-Coupling Site

Aminomethyl Group (C2)

 Derivatization Site

Suzuki Coupling Buchwald-Hartwig
Amination Amidation Reductive Amination
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Start: 2,4-Dibromopyridine

Nucleophilic Substitution
with CuCN

Step 1: Cyanation

step_node

Final Product:
(4-Bromopyridin-2-yl)methanamine HCl

Intermediate:
4-Bromo-2-cyanopyridine

Forms Intermediate

Nitrile Reduction
(e.g., H₂, Pd/C or LiAlH₄)

Step 2: Reduction

Free Base:
(4-Bromopyridin-2-yl)methanamine

Forms Free Base

Treatment with HCl
in an organic solvent

Step 3: Salt Formation
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(4-Bromopyridin-2-yl)methanamine
Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1374785#4-bromopyridin-2-yl-methanamine-
hydrochloride-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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